Cas no 2097900-03-1 (N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide
• CAS No: 2097900-03-1
• MF: C₁₈H₁₄ClFN₂O₃S₂
• MW: 424.896764278412
• CID: 5765915
• PubChem ID: 126850877
• Update Time: 2025-07-10

N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 2097900-03-1
• AKOS032459588
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide
• F6517-2500
• N'-(3-chloro-4-fluorophenyl)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]oxamide

• Inchi： 1S/C18H14ClFN2O3S2/c19-11-8-10(3-4-12(11)20)22-18(25)17(24)21-9-13(23)14-5-6-16(27-14)15-2-1-7-26-15/h1-8,13,23H,9H2,(H,21,24)(H,22,25)
• InChI Key： MQCDZZWGISZXQK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC(C1=CC=C(C2=CC=CS2)S1)O)=O)=O)F

Computed Properties

• Exact Mass: 424.0118405g/mol
• Monoisotopic Mass: 424.0118405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 135Ų

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide

Comprehensive Overview of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide (CAS No. 2097900-03-1)

The compound N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide (CAS No. 2097900-03-1) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a bithiophene core and a chloro-fluorophenyl moiety, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its conjugated system and functional groups.

In recent years, the demand for heterocyclic compounds like N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide has surged due to their versatility in pharmaceutical intermediates and organic electronics. The compound’s thiophene rings contribute to its electron-rich properties, which are crucial for designing organic semiconductors or photovoltaic materials. Additionally, the presence of a hydroxyethyl group and an ethanediamide linker enhances its solubility and binding affinity, making it suitable for bioconjugation studies.

One of the most frequently asked questions about this compound revolves around its synthetic route and purity analysis. Laboratories often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) to characterize CAS No. 2097900-03-1. Its stability under various conditions, such as pH and temperature, is also a critical parameter for researchers working on formulation development or drug delivery systems. These aspects align with the growing interest in precision chemistry and green synthesis methods.

The structure-activity relationship (SAR) of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide is another area of active investigation. Its chloro-fluorophenyl segment is reminiscent of bioactive motifs found in kinase inhibitors and antimicrobial agents, sparking curiosity about its potential therapeutic applications. Meanwhile, the bithiophene unit’s role in charge transport has led to explorations in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 2097900-03-1. Innovations in catalytic coupling reactions and microwave-assisted synthesis have streamlined its production, addressing the need for high-yield protocols. Furthermore, the compound’s compatibility with nanoparticle functionalization has opened doors for hybrid material applications, such as sensors and bioimaging tools.

Environmental and regulatory compliance is another trending topic tied to this compound. As industries prioritize sustainable chemistry, the biodegradability and toxicity profile of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide are under scrutiny. Preliminary studies suggest that its eco-friendly derivatives could mitigate environmental risks while retaining functionality—a balance highly sought after in green technology initiatives.

In summary, CAS No. 2097900-03-1 represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug discovery pipelines and advanced material research underscores its value in addressing contemporary challenges. As analytical techniques and synthetic methodologies evolve, so too will the opportunities to harness its full potential.